Cas no 108395-15-9 (2-Ketoglutaric Acid-13C1)

2-Ketoglutaric Acid-13C1 Properties

Names and Identifiers

• 2-Ketoglutaric Acid-13C1
• 2-Ketopentanedioic acid-1-13C,2-Oxopentanedioic acid-1-13C
• 2-oxopentanedioic acid
• α-Ketoglutaric acid-1-13C
• 2-Oxoglutaric acid-1-13C
• 2-Oxopentanedioic Acid-13C1
• 2-Ketoglutaric acid-1-13C
• CS-0643583
• 2-Ketoglutaric acid-1-13C, 99 atom % 13C, 95% (CP)
• 2-Ketoglutaric acid-13C
• 108395-15-9
• DB-270554
• DTXSID90439522
• HY-W013636S3
• G77083
• SCHEMBL17127347
• 2-oxo(113C)pentanedioic acid
• +Expand

• MDL： MFCD12546033
• InChIKey： KPGXRSRHYNQIFN-HOSYLAQJSA-N
• Inchi： InChI=1S/C5H6O5/c6-3(5(9)10)1-2-4(7)8/h1-2H2,(H,7,8)(H,9,10)/i5+1
• SMILES： C(CC(=O)O)C(=O)C(=O)O

Computed Properties

• Exact Mass: 147.02500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 147.02487812g/mol
• Heavy Atom Count: 10
• Complexity: 171
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• LogP: -0.49510
• PSA: 91.67000
• Melting Point: 114-117 °C